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Compound of Interest

Compound Name: 2-butyldecanoic Acid
Cat. No.: B8212178
Get Quote
\ J

Comprehensive Guide for Laboratory & Safety Professionals

Urgent Safety Note: While 2-butyldecanoic acid is a fatty acid and generally considered low-
toxicity compared to heavy metals or acute toxins, it is an environmental pollutant and a
skin/eye irritant. Never dispose of this chemical down the drain. Its lipophilic nature causes
accumulation in water treatment systems and potential aquatic toxicity.

Chemical Profile & Identification

Before initiating disposal, verify the chemical identity to ensure compatibility with waste
streams. 2-butyldecanoic acid is a branched-chain saturated fatty acid, often used as a
surfactant intermediate or in biological assays.
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Property Data

Chemical Name 2-butyldecanoic acid

Synonyms 2-butylcapric acid; Isomyristic acid (isomer)

CAS Number 52304-09-3

Molecular Formula C14H2802

Molecular Weight 228.37 g/mol

Physical State Liquid (Viscous) at Room Temperature

Solubility Insoluble in water; Soluble in ethanol, DMSO,
chloroform

Acidity (pKa) ~4.8 (Carboxylic acid)

Hazard Identification (GHS Standards)

Treat 2-butyldecanoic acid with the standard precautions reserved for long-chain organic
acids. While specific SDS data for this isomer is rare, it shares the toxicological profile of its
homolog, 2-butyloctanoic acid (CAS 27610-92-0).

o Signal Word:WARNING
» Hazard Statements:
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.
o H411/H413: Toxic to aquatic life with long-lasting effects (inferred from lipophilicity/LogP).

o Precautionary Principle: Always handle as if it is a severe irritant. Wear nitrile gloves, safety
goggles, and a lab coat.

Waste Segregation & Decision Logic
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Effective disposal relies on segregating the chemical based on its current state (pure vs.
solution). Use the logic flow below to determine the correct waste stream.

2-Butyldecanoic Acid Waste

What is the physical state?

Unused/Expired [Experimental Mix Spill Cleanup

Dissolved in Solvent Absorbed Spill Material

Pure Liquid / Bulk Reagent

Identify Solvent Type Stream C: Solid Hazardous Waste

Dissolve in Ethanol/Acetone first /No Halogens Contains Halogens

Non-Halogenated Solvent Halogenated Solvent
(Ethanol, DMSO, Hexane) (DCM, Chloroform)

Stream B: Non-Halogenated Organic Waste Stream A: Halogenated Organic Waste

Click to download full resolution via product page

Figure 1: Decision tree for segregating 2-butyldecanoic acid waste streams. Ensure strict
separation between halogenated and non-halogenated solvents to reduce disposal costs and
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prevent dangerous reactions.

Detailed Disposal Protocols
Scenario A: Disposal of Pure Chemical (Expired or
Surplus)

Objective: Dispose of liquid reagent without generating unnecessary bulk waste.

o Container Selection: Use a High-Density Polyethylene (HDPE) or glass waste container
labeled "Non-Halogenated Organic Waste."

e Solubilization (Recommended): Although the pure acid is liquid, it is viscous. Dilute small
volumes (<50 mL) with a compatible non-halogenated solvent (e.g., Acetone or Ethanol) to
prevent it from sticking to the container walls and ensuring complete transfer.

e Transfer: Pour the mixture into the waste container.

o Labeling: Clearly list "2-butyldecanoic acid" and the solvent used (e.g., "Ethanol") on the
hazardous waste tag. List the approximate percentage (e.g., "5% Acid, 95% Ethanol").

Scenario B: Disposal of Reaction Mixtures (Solutions)

Objective: Prevent cross-contamination of waste streams.
« |dentify the Solvent:
o If Chloroform/DCM/Methylene Chloride: Dispose in Halogenated Waste.
o If Methanol/Ethanol/DMSO/Ethyl Acetate: Dispose in Non-Halogenated Waste.
e pH Check: If the reaction involved strong bases (NaOH) or acids (HCI), check the pH.

o Note: 2-butyldecanoic acid is a weak acid. If the solution is extremely acidic (pH < 2) or
basic (pH > 12), neutralize it to pH 5-9 before adding it to the organic waste drum to
prevent drum corrosion or gas generation.
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o Compatibility Check: Ensure no strong oxidizers (e.g., Hydrogen Peroxide, Nitric Acid) are
present in the waste container. Fatty acids can act as fuel for oxidizers, creating a fire
hazard.

Scenario C: Spill Cleanup Procedure

Objective: Contain and remove without spreading the oily residue.

PPE: Wear nitrile gloves and safety goggles.

o Containment: Surround the spill with an inert absorbent (Vermiculite, Sand, or Universal Spill
Pads). Do not use paper towels alone, as the fatty acid will soak through.

o Absorption: Cover the liquid completely with absorbent material. Allow 5-10 minutes for
absorption.

o Cleanup: Scoop the saturated absorbent into a wide-mouth jar or heavy-duty plastic bag.

o Decontamination: The surface will be greasy. Scrub with a detergent solution (soap and
water) or 70% Ethanol to emulsify the remaining lipid residue.

o Disposal: Label the bag/jar as "Solid Hazardous Waste: Debris contaminated with 2-
butyldecanoic acid."

Regulatory Compliance & Environmental
Stewardship
EPA/RCRA Classification (USA)

Under the Resource Conservation and Recovery Act (RCRA):
 Listing: 2-butyldecanoic acid is not specifically listed (not a P- or U-listed waste).
e Characteristics:

o Itis generally not ignitable (Flash point > 60°C/140°F) unless mixed with flammable
solvents.
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o Itis not corrosive (pH is acidic but usually > 2).

o |tis not reactive.

» Designation: It typically falls under "Non-Regulated Chemical Waste" if pure, but most
institutions mandate treating it as Hazardous Organic Waste due to environmental toxicity

concerns.

Green Chemistry & Waste Minimization

 Inventory Control: Only purchase the quantity needed (e.g., 1g vs 100g) to avoid expiration.
o Scale Down: Perform assays in 96-well plates rather than flasks to reduce waste volume.

e Recycling: For large-scale industrial use, the acid can often be recovered via distillation,
though this is impractical for small lab scales.
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butyldecanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8212178?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

